3,6-dimethylaminodibenzopyridonium edetate
3,6-dimethylaminodibenzopyridonium edetate
Brand Name:
Vulcanchem
CAS No.:
143578-51-2
VCID:
VC0115263
InChI:
InChI=1S/4C15H15INO.C10H16N2O8/c4*1-10-7-8-12-11-5-3-4-6-13(11)15(2,16-17)18-14(12)9-10;13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20/h4*3-9H,17H2,1-2H3;1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20)/q4*+1;/p-4
SMILES:
CC1=CC2=C(C=C1)C3=CC=CC=C3C(O2)(C)[I+]N.CC1=CC2=C(C=C1)C3=CC=CC=C3C(O2)(C)[I+]N.CC1=CC2=C(C=C1)C3=CC=CC=C3C(O2)(C)[I+]N.CC1=CC2=C(C=C1)C3=CC=CC=C3C(O2)(C)[I+]N.C(CN(CC(=O)[O-])CC(=O)[O-])N(CC(=O)[O-])CC(=O)[O-]
Molecular Formula:
C70H72I4N6O12
Molecular Weight:
1697 g/mol
3,6-dimethylaminodibenzopyridonium edetate
CAS No.: 143578-51-2
Main Products
VCID: VC0115263
Molecular Formula: C70H72I4N6O12
Molecular Weight: 1697 g/mol
| CAS No. | 143578-51-2 |
|---|---|
| Product Name | 3,6-dimethylaminodibenzopyridonium edetate |
| Molecular Formula | C70H72I4N6O12 |
| Molecular Weight | 1697 g/mol |
| IUPAC Name | amino-(3,6-dimethylbenzo[c]chromen-6-yl)iodanium;2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate |
| Standard InChI | InChI=1S/4C15H15INO.C10H16N2O8/c4*1-10-7-8-12-11-5-3-4-6-13(11)15(2,16-17)18-14(12)9-10;13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20/h4*3-9H,17H2,1-2H3;1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20)/q4*+1;/p-4 |
| Standard InChIKey | RTQGVSYTQOTTOI-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1)C3=CC=CC=C3C(O2)(C)[I+]N.CC1=CC2=C(C=C1)C3=CC=CC=C3C(O2)(C)[I+]N.CC1=CC2=C(C=C1)C3=CC=CC=C3C(O2)(C)[I+]N.CC1=CC2=C(C=C1)C3=CC=CC=C3C(O2)(C)[I+]N.C(CN(CC(=O)[O-])CC(=O)[O-])N(CC(=O)[O-])CC(=O)[O-] |
| Canonical SMILES | CC1=CC2=C(C=C1)C3=CC=CC=C3C(O2)(C)[I+]N.CC1=CC2=C(C=C1)C3=CC=CC=C3C(O2)(C)[I+]N.CC1=CC2=C(C=C1)C3=CC=CC=C3C(O2)(C)[I+]N.CC1=CC2=C(C=C1)C3=CC=CC=C3C(O2)(C)[I+]N.C(CN(CC(=O)[O-])CC(=O)[O-])N(CC(=O)[O-])CC(=O)[O-] |
| Synonyms | 3,6-dimethylaminodibenzopyridonium edetate IHC 72 IHC-72 |
| PubChem Compound | 11979758 |
| Last Modified | Nov 11 2021 |
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